Cas no 7499-71-0 ( )

• Product name: &nbsp
• CAS No: 7499-71-0
• MF: C₁₁H₁₈ClN
• MW: 199.720322132111
• CID: 980894
• PubChem ID: 24201274

  Chemical and Physical Properties

Names and Identifiers

• (2,3,5,6-tetramethylphenyl)methanamine,hydrochloride
• NSC407690
• NSC-407690
• 7499-71-0
• 1-(2,3,5,6-Tetramethylphenyl)methanamine--hydrogen chloride (1/1)
• DTXSID10639724
•  

• Inchi： InChI=1S/C11H17N.ClH/c1-7-5-8(2)10(4)11(6-12)9(7)3;/h5H,6,12H2,1-4H3;1H
• InChI Key： KEHASBRTLNDKNG-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C(=C1C)CN)C)C.Cl

Computed Properties

• Exact Mass: 163.13621
• Monoisotopic Mass: 199.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02
• LogP: 3.88120